Cas no 2137594-53-5 (4-(4-amino-5-methyl-1H-pyrazol-1-yl)butane-1-sulfonic acid)

• Product Name: 4-(4-amino-5-methyl-1H-pyrazol-1-yl)butane-1-sulfonic acid
• CAS No: 2137594-53-5
• MF: C₈H₁₅N₃O₃S
• MW: 233.28800034523
• CID: 6567679
• PubChem ID: 165471963
• Update Time: 2025-08-05

4-(4-amino-5-methyl-1H-pyrazol-1-yl)butane-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-amino-5-methyl-1H-pyrazol-1-yl)butane-1-sulfonic acid
• EN300-1112662
• 2137594-53-5

• Inchi： 1S/C8H15N3O3S/c1-7-8(9)6-10-11(7)4-2-3-5-15(12,13)14/h6H,2-5,9H2,1H3,(H,12,13,14)
• InChI Key： LTYAUARUBUTJIB-UHFFFAOYSA-N
• SMILES： S(CCCCN1C(C)=C(C=N1)N)(=O)(=O)O

Computed Properties

• Exact Mass: 233.08341252g/mol
• Monoisotopic Mass: 233.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 107Ų

Additional information on 4-(4-amino-5-methyl-1H-pyrazol-1-yl)butane-1-sulfonic acid

Introduction to 4-(4-amino-5-methyl-1H-pyrazol-1-yl)butane-1-sulfonic acid (CAS No. 2137594-53-5)

4-(4-amino-5-methyl-1H-pyrazol-1-yl)butane-1-sulfonic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. With the CAS number 2137594-53-5, this compound represents a synthetic derivative of pyrazole, a heterocyclic aromatic compound known for its broad spectrum of biological activities. The presence of both amino and sulfonic acid functional groups in its molecular structure endows it with distinctive chemical reactivity, making it a valuable scaffold for drug discovery and molecular biology studies.

The compound's molecular formula can be expressed as C₈H₁₂N₂O₃S, reflecting its composition of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms. The sulfonic acid group (-SO₃H) is particularly noteworthy, as it confers water solubility and the ability to engage in ionic interactions, which are crucial for biological activity. Additionally, the pyrazole ring, a five-membered aromatic structure containing two nitrogen atoms, is a common motif in medicinal chemistry due to its ability to modulate enzyme activity and interact with biological targets.

In recent years, 4-(4-amino-5-methyl-1H-pyrazol-1-yl)butane-1-sulfonic acid has been explored in various research contexts, particularly in the development of novel therapeutic agents. Its structural features make it an attractive candidate for designing molecules that can interact with biological pathways involved in inflammation, cancer, and metabolic disorders. For instance, studies have suggested that derivatives of pyrazole can inhibit kinases and other enzymes implicated in disease progression.

One of the most compelling aspects of this compound is its potential as a prodrug or intermediate in the synthesis of more complex pharmacological entities. The sulfonic acid moiety can serve as a leaving group or participate in coupling reactions, enabling chemists to modify its structure further. This flexibility has allowed researchers to generate libraries of analogs with tailored properties for specific applications. Moreover, the amino group provides opportunities for further derivatization through amide or urea bond formation, which are common strategies in drug design.

The synthesis of 4-(4-amino-5-methyl-1H-pyrazol-1-yl)butane-1-sulfonic acid typically involves multi-step organic reactions starting from commercially available precursors such as 5-methylpyrazole and butanethiol derivatives. Advanced synthetic techniques like palladium-catalyzed cross-coupling reactions have been employed to construct the pyrazole ring efficiently. The introduction of the sulfonic acid group is often achieved through sulfonylation reactions using reagents such as chlorosulfonic acid or sulfur trioxide compounds.

From a biochemical perspective, the compound's interactions with biological targets are being actively investigated. Preliminary studies have demonstrated that derivatives of this scaffold can modulate the activity of enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are key players in inflammatory responses. The ability to fine-tune these interactions holds promise for developing anti-inflammatory agents with improved efficacy and reduced side effects compared to existing therapies.

Furthermore, the structural similarity between 4-(4-amino-5-methyl-1H-pyrazol-1-yl)butane-1-sulfonic acid and known bioactive molecules has prompted researchers to explore its potential in other therapeutic areas. For example, its pyrazole core shares structural features with antiviral and anticancer agents, suggesting that it may exhibit similar biological effects when appropriately modified. High-throughput screening campaigns have been conducted to identify lead compounds derived from this scaffold that demonstrate promising activity against various disease models.

The pharmacokinetic properties of this compound are also under scrutiny. Due to the presence of both polar (sulfonic acid) and non-polar (hydrocarbon chain) regions, it exhibits balanced solubility characteristics that could facilitate absorption and distribution within biological systems. This property is particularly advantageous for oral administration routes but may also influence metabolic stability and excretion profiles. Computational modeling techniques have been employed to predict how modifications to its structure could optimize these pharmacokinetic parameters.

In conclusion,4-(4-amino-5-methyl-1H-pyrazol-1-ybuteane)-sulfonic acid (CAS No. 2137594–53–5) represents a versatile chemical entity with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an excellent candidate for further development into novel therapeutics targeting inflammation-related diseases among others.. As our understanding